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Get Quote

Clinical Protocol for Administration

For researchers designing clinical studies, here is a detailed workflow and protocol based on current clinical

practices.
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Identify Patient for HD with
High Bleeding Risk

Prepare Nafamostat Solution
(20-50 mg in 500 mL 0.9% NaCl)

Initiate Continuous Infusion
into Arterial Line

Set Initial Infusion Rate
(e.g., 20-25 mg/h)

Monitor Circuit Clotting
and Bleeding Signs   During HD

Assess Clotting Score
at End of Session

Adjust Dose for Next Session
Based on Assessment

  For Next HD

Click to download full resolution via product page

Patient Selection and Indications

Nafamostat is indicated for hemodialysis patients at high risk of bleeding. This includes patients with:

Active bleeding or bleeding that ceased within the last 3 days [1].
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Recent major surgery or trauma [2] [3].

Thrombocytopenia (e.g., platelet count < 50,000/mm³) [2].
Coagulopathies (e.g., elevated INR) [3].

Intracranial hemorrhage (within the past 6 months) [3].

Preparation and Administration Steps

Reconstitution: Aseptically reconstitute NM powder. Commonly, 20-50 mg of NM is diluted in 500 mL
of 0.9% sodium chloride (saline) [4] or 5% glucose solution [1].

Priming: The prepared solution can be used to pre-rinse the dialyzer and extracorporeal circuit
before initiating dialysis [4].

Infusion: Connect the NM solution to an infusion pump and administer it as a continuous infusion into
the arterial line of the extracorporeal circuit, typically upstream of the dialyzer [4] [5]. The infusion

should run for the entire duration of the dialysis session.

Monitoring and Dose Titration

Visual Inspection: During and at the end of dialysis, the circuit and dialyzer should be visually

inspected for clotting. A standardized clotting score is recommended for objective assessment [2]:
Score 0: No coagulation.

Score 1: Traces of coagulation.
Score 2: Visible clots (<50% fiber bundle coagulation).

Score 3: Severe clotting requiring circuit replacement.
Dose Adjustment: The NM dose should be titrated to maintain a clotting score of 0-1.

If clotting occurs (Score ≥2): Increase the infusion rate by 12.5 mg/h for the next session [2].
If bleeding is observed: Decrease the infusion rate by 12.5 mg/h [2].

Predictive Dosing Model and Efficacy Data

For a more precise and personalized approach, recent research has developed a predictive model for NM

dosing. A 2025 study used multivariable linear regression to identify key factors influencing the effective

NM dose [2].

The table below summarizes patient factors and their quantitative impact on the predicted NM dose based on

this model.
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Patient Factor
Impact on Nafamostat
Dose

Coefficient
(mg/h)

Statistical Significance (P-
value)

Oral Anticoagulant
Use

Lower dose required -14.20 < 0.001

Age (per year) Lower dose required -0.13 < 0.001

Dry Body Weight (per
kg)

Higher dose required +0.15 < 0.001

Hemoglobin Level (per
g/L)

Higher dose required +1.13 < 0.001

This model, which also includes variables like cancer history, sex, and treatment modality, showed a

prediction performance with a Root Mean Squared Error (RMSE) of 4.11 mg/h and an adjusted R² of 0.49

[2].

Comparative Clinical Evidence

vs. Heparin: A study on end-stage renal failure patients found NM to be more effective than heparin
sodium, with a higher significant effectiveness rate and better coagulation control without increasing

bleeding risk [4].
vs. Citrate: A 2025 retrospective study compared NM to regional citrate anticoagulation (RCA). It

found that NM was associated with a significantly lower rate of major clotting requiring premature
dialysis termination (0.84% vs. 5.19%) without an increase in major bleeding events [1].

Key Considerations for Clinical Practice

Short Half-Life: NM has an extremely short half-life of approximately 5-8 minutes [2] [5]. This is its

key safety feature, as anticoagulation effects reverse rapidly after infusion stops.
Pharmacokinetics: NM is rapidly degraded by hepatic carboxylesterase and cleared by

hemodialysis, confining its activity primarily to the extracorporeal circuit [1] [5].
Mechanism of Action: It is a broad-spectrum serine protease inhibitor, affecting thrombin, Factor Xa,

and other coagulation factors [6].
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Safety Profile: Studies report that NM has a high safety profile in this patient population. The total

number of adverse reactions (such as rash, nausea, or dizziness) has been shown to be lower in NM
groups compared to heparin groups [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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